N-[(4-Chlorophenyl)-(4-methylmorpholin-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(4-chlorophenyl)-(4-methylmorpholin-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C15H19ClN2O2/c1-3-14(19)17-15(11-4-6-12(16)7-5-11)13-10-18(2)8-9-20-13/h3-7,13,15H,1,8-10H2,2H3,(H,17,19)
• InChI Key: QLAMIOUZJIFBDF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)C(C2=CC=C(C=C2)Cl)NC(=O)C=C
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

This compound is a type of amide, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The presence of the morpholine ring, which is a six-membered ring containing an oxygen atom and a nitrogen atom, could potentially give this compound unique chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amine (in this case, 4-methylmorpholine) with a carboxylic acid derivative (such as an acyl chloride or anhydride). The specific conditions and reagents would depend on various factors, including the desired yield, the scale of the reaction, and the sensitivity of the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of atoms present, their connectivity, and the overall 3D structure of the molecule.

Chemical Reactions Analysis

As an amide, this compound could undergo various reactions. For example, under acidic or basic conditions, it could be hydrolyzed to give a carboxylic acid and an amine. It could also participate in reactions specific to the morpholine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined experimentally. These properties could be influenced by factors such as the presence of the morpholine ring and the chlorine atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with a specific protein or enzyme in the body. The morpholine ring is often used in medicinal chemistry due to its ability to mimic the structure of a peptide bond.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve studying its reactivity, exploring its potential uses, and developing more efficient methods for its synthesis.